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Compound of Interest

Compound Name: 4-Pentylphenol-d11

Cat. No.: B15553764

This guide provides a comprehensive overview of the safety data for 4-Pentylphenol-d11,
compiled for researchers, scientists, and professionals in drug development. The information is
based on the safety data sheet of the non-deuterated analogue, 4-Pentylphenol, as specific,
detailed toxicological data for the deuterated compound is limited. The primary chemical
hazards are associated with the parent molecule, and deuterium labeling is not expected to
significantly alter these properties.

Section 1: Chemical Identification and Physical
Properties

4-Pentylphenol-d11 is a deuterated form of 4-Pentylphenol. Below are its key identifying and
physical properties.
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Property

Value

Chemical Name

4-Pentylphenol-d11

Synonyms 4-n-Pentyl-d11-phenol, 4-n-Amylphenol-d11

CAS Number 1219805-30-7[1][2][3][4]

Molecular Formula C11D11Hs0[1]

Molecular Weight 175.31 g/mol

Appearance Colorless needles or beige solid (for non-
deuterated form)

Density 0.960 g/mL at 20 °C (for non-deuterated form)

Purity >98 atom % D, min 98% Chemical Purity

Section 2: Hazard Identification and Classification

4-Pentylphenol is classified as a hazardous substance. The following table summarizes its

hazard statements and classifications according to the Globally Harmonized System (GHS).

Hazard Class

GHS Classification

Skin Corrosion/Irritation

Category 1B (H314): Causes severe skin burns

and eye damage

Serious Eye Damage/Eye Irritation

Category 1 (H318): Causes serious eye damage

Acute Oral Toxicity

Category 3 (H301): Toxic if swallowed

Hazardous to the Aquatic Environment, Chronic

Category 2 (H411): Toxic to aquatic life with long

lasting effects

Signal Word: Danger

Hazard Statements:

e H314: Causes severe skin burns and eye damage
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e H301: Toxic if swallowed

e H411: Toxic to aquatic life with long lasting effects

Section 3: First-Aid Measures

Immediate medical attention is required in case of exposure. The following are first-aid
recommendations.

Exposure Route First-Aid Procedure

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.

Take off immediately all contaminated clothing.
Wash off immediately with soap and plenty of

Skin Contact water while removing all contaminated clothes
and shoes. Immediately call a POISON
CENTER or doctor/physician.

Rinse mouth. Do NOT induce vomiting. Never

give anything by mouth to an unconscious

Ingestion - .
person. Call a physician or poison control center
immediately.
Remove to fresh air. If not breathing, give
) artificial respiration. If breathing is difficult, give
Inhalation

oxygen. Immediate medical attention is

required.

Section 4: Handling and Storage

Proper handling and storage procedures are crucial to ensure safety.

Handling:
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Wear personal protective equipment/face protection.

Use only under a chemical fume hood.

Do not breathe mist, vapors, or spray.

Do not get in eyes, on skin, or on clothing.

Do not ingest.

Wash hands thoroughly after handling.

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.
» Store in a corrosive area.

» Store locked up.

Section 5: Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 4-Pentylphenol-
dil.
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Protection Type

Recommendation

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Skin and Body Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

Follow the OSHA respirator regulations found in
29 CFR 1910.134 or European Standard EN
149. Use a NIOSH/MSHA or European
Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation or

other symptoms are experienced.

Visualizations
Experimental Workflow: Safe Handling Protocol

The following diagram outlines the standard workflow for safely handling 4-Pentylphenol-d11

in a laboratory setting.
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Safe handling workflow for 4-Pentylphenol-d11.

Logical Relationship: First-Aid Response to Exposure

This diagram illustrates the immediate first-aid actions to be taken in case of accidental

exposure to 4-Pentylphenol-d11.
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Exposure Event
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First-aid response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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